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Get Quote

Trilinolein and DMSO: Key Properties and Data

The table below summarizes the fundamental information you need to work with Trilinolein.

Property Specification Relevance to Cell Studies

Molecular
Weight

879.38 g/mol [1] [2] Required for molarity calculations.

CAS Number 537-40-6 [1] [2] For unique compound identification.

Physical Form Colorless to light yellow
liquid [1] [2]

-

Density ~0.92 g/cm³ [1] [2] -

Primary
Solvent

DMSO [1] [2] Suitable for creating high-concentration stock solutions.

Solubility in
DMSO

≥100 mg/mL (≥113.72

mM) [1]

Allows for concentrated stock solutions to minimize final

DMSO concentration in cell culture.
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Here is a step-by-step guide for preparing a 100 mg/mL trilinolein stock solution in DMSO.

Step Procedure Critical Parameters

1. Materials Trilinolein, anhydrous DMSO, glass vial,

balance, ultrasonic bath.

Use anhydrous DMSO to prevent moisture

absorption, which can affect solubility.

2. Weighing Accurately weigh 50 mg of trilinolein

liquid.

The density is approx. 0.92 g/cm³; use a

positive displacement pipette for accuracy
[1] [2].

3.
Dissolution

Transfer trilinolein to a glass vial. Add
500 μL of DMSO to achieve a 100

mg/mL solution.

Sonication is recommended to aid
dissolution [2].

4. Storage Aliquot and store at -20°C in a sealed,

light-proof container [1].

Avoid repeated freeze-thaw cycles. Stable

for at least one month at -20°C [1].

Critical Considerations for Cell-Based Assays

The following points are crucial for designing valid and reliable cell experiments.

DMSO Cytotoxicity: DMSO is not biologically inert. For most cell lines, a final concentration of

0.3125% (v/v) DMSO has been shown to have minimal impact on cell viability over 24-72 hours [3].
However, this threshold can vary by cell type and exposure time. Always include a vehicle control with

the same DMSO concentration as your treatment groups.
Dilution into Culture Medium: When adding the stock solution to aqueous cell culture medium,

trilinolein may precipitate due to the "ouzo effect." To create a homogeneous working solution,
sequentially dilute the DMSO stock into a medium containing carriers like PEG-300 and Tween-80 [1].

Solvent Verification: If you need to quantify the exact concentration of DMSO in your final
formulations (e.g., in nanoformulations), direct-injection gas chromatography is the preferred

analytical method, as headspace techniques are less suitable for DMSO [4].

Experimental Workflow for Treatment
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The diagram below outlines the logical workflow for preparing and applying trilinolein treatments in a cell

culture setting, highlighting key control points.

Trilinolein Treatment Workflow

Prepare 100 mg/mL Stock
in DMSO

Dilute Stock in Medium
with Carriers (e.g., PEG-300)

Confirm Final DMSO
Concentration ≤ 0.3125%

Apply to Cells
(Include Vehicle Control)

Assay Endpoints:
Viability, Apoptosis, Migration

Click to download full resolution via product page

Application Notes & Troubleshooting

Biological Activity of Trilinolein: Your experimental design should be guided by its known
mechanisms. Research indicates trilinolein can inhibit cancer cell viability and induce apoptosis,

potentially through downregulation of the PI3K/Akt signaling pathway and increased ROS
production [1]. It also inhibits cell migration, which may be linked to its ability to reduce MMP-2 levels

[1].
Troubleshooting Common Issues:

Precipitation: If the compound precipitates upon dilution, ensure you are using the
recommended solvent mixture (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

and vortex/sonicate thoroughly [1].
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High Cytotoxicity: If you observe unexpected cell death, first verify that the final DMSO

concentration in your wells does not exceed the safe threshold for your specific cell line. Re-run
a DMSO cytotoxicity curve if necessary.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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